Ferronord

Specification

• CAS No.: 17169-60-7
• Molecular Formula: C2H5FeNO6S
• Molecular Weight: 226.98 g/mol
• IUPAC Name: 2-aminoacetate;hydrogen sulfate;iron(2+)
• Standard InChI: InChI=1S/C2H5NO2.Fe.H2O4S/c3-1-2(4)5;;1-5(2,3)4/h1,3H2,(H,4,5);;(H2,1,2,3,4)/q;+2;/p-2
• Standard InChI Key: ZITFTYGHYGPDAV-UHFFFAOYSA-L
• SMILES: [H+].C(C(=O)[O-])N.[O-]S(=O)(=O)[O-].[Fe+2]
• Canonical SMILES: C(C(=O)[O-])N.OS(=O)(=O)[O-].[Fe+2]

Introduction

Historical Development of Ferroglycine Sulfate

Origin and Development

The historical record identifies Ferronord as playing a pioneering role in the development of Ferroglycine Sulfate in 1956, working in conjunction with Cooper in the United States. This places Ferronord's work during a critical period in pharmaceutical development following World War II, when significant advances were being made in nutritional supplements and treatments for deficiency conditions.

Innovation in Iron Supplementation

Ferronord's development of Ferroglycine Sulfate represents an important innovation in addressing iron deficiency conditions. This work occurred during a period when researchers were actively seeking improved formulations of iron supplements that could reduce gastrointestinal side effects while maintaining therapeutic efficacy.

Chemical Properties of Ferroglycine Sulfate

Structural Characteristics

Ferroglycine Sulfate, the compound originated by Ferronord, is identified by the CAS number 17169-60-7 and has the molecular formula C2H4FeNO6S. It has a molecular weight of 225.96 and represents a complex of ferrous iron with the amino acid glycine. The structure features a metal-to-ligand ratio of 1:2, which provides significant advantages in therapeutic applications.

Physical and Chemical Properties

The compound is formally known by several synonyms including Iron(II) glycinate, Ferroglycine sulfate, and Ferrous glycine sulfate. Its structural arrangement restricts reactions with dietary inhibitors of iron absorption, neutralizes the valence of ferrous Fe(II), and protects gastrointestinal surfaces from irritation by metal cations.

Pharmaceutical Applications and Significance

Therapeutic Advantages

The Ferroglycine Sulfate complex developed by Ferronord offers distinct advantages over standard iron preparations based on iron fumarate. Most notably, it demonstrates a reduced presence of gastrointestinal side effects compared to these standard preparations. This characteristic makes it particularly valuable for patients who experience digestive discomfort with conventional iron supplements.

Mechanism of Action

The 1:2 metal-to-ligand ratio in the FeGS structure provides specific benefits that improve its therapeutic profile. This arrangement:

• Restricts reaction with dietary inhibitors of iron absorption

• Neutralizes the valence of ferrous Fe(II)

• Protects gastrointestinal surfaces from irritation by metal cations

Applications in Food Fortification

The structure of Ferroglycine Sulfate makes it particularly suitable as an ideal fortifier, especially for foods with high content of absorption inhibitors such as phytate. This application extends the utility of Ferronord's innovation beyond direct pharmaceutical supplementation to nutritional fortification strategies.

Manufacturer	Product Number	Product Description	CAS Number	Packaging	Price	Updated
ottokemi	F 1380	Ferrous glycine sulphate	17169-60-7	500gm	₹864	2022-05-26
ottokemi	F 1380	Ferrous glycine sulphate	17169-60-7	5kg	₹6921	2022-05-26

Safety Parameter	Classification Details
Symbol (GHS)	GHS07
Signal Word	Warning
Hazard Statements	H319
Precautionary Statements	P264-P280-P305+P351+P338-P337+P313P

Comparative Analysis with Other Iron Formulations

Therapeutic Differentiation

Ferroglycine Sulfate, as developed by Ferronord, differs from other iron preparations such as iron(II) gluconate, which is also used to treat hypochromic anemia. The compound's structure provides specific advantages in terms of bioavailability and reduced side effects, particularly important considering that gastrointestinal tolerance has historically been a significant challenge in iron supplementation therapy.

Absorption Mechanics

The ferrous glycine sulfate complex demonstrates advantages in the context of iron absorption mechanics. While standard iron supplements may interact with dietary components that inhibit absorption, the structural features of Ferroglycine Sulfate help mitigate these interactions, potentially improving therapeutic efficacy.

Iron Transport and Metabolism Context

Relationship to Iron Transport Systems

The effectiveness of iron supplements like Ferroglycine Sulfate relates to their interaction with biological iron transport systems. Research on ferroportin, the only known iron exporter in humans, demonstrates the complexity of iron transport from sites of absorption to sites of utilization and storage. The formulation of Ferroglycine Sulfate would have needed to consider these transport mechanisms to optimize therapeutic effectiveness.

Developmental Importance of Iron

The significance of Ferronord's work on iron supplementation is underscored by research showing that iron is essential for early embryonic development. Studies of ferroportin mutations demonstrate that iron limitation can result in severe neural tube defects, highlighting the critical importance of effective iron supplementation for certain populations.